Cas no 109472-30-2 (4-Quinolinecarboxamide,N-[2-(diethylamino)ethyl]-2-(2-methoxyethoxy)-)

• Product Name: 4-Quinolinecarboxamide,N-[2-(diethylamino)ethyl]-2-(2-methoxyethoxy)-
• CAS No: 109472-30-2
• MF: C₁₉H₂₇N₃O₃
• MW: 345.43598484993
• CID: 175855
• PubChem ID: 60330
• Update Time: 2025-04-19

4-Quinolinecarboxamide,N-[2-(diethylamino)ethyl]-2-(2-methoxyethoxy)- Chemical and Physical Properties

Names and Identifiers

• 4-Quinolinecarboxamide,N-[2-(diethylamino)ethyl]-2-(2-methoxyethoxy)-
• N-[2-(diethylamino)ethyl]-2-(2-methoxyethoxy)quinoline-4-carboxamide
• 2-(2-Methoxy-aethoxy)-chinolin-4-carbonsaeure-(2-diaethylamino-aethylamid)
• 2-(2-methoxy-ethoxy)-quinoline-4-carboxylic acid-(2-diethylamino-ethylamide)
• AC1L1T0Z
• BRN 0291324
• CINCHONINAMIDE, N-(2-(DIETHYLAMINO)ETHYL)-2-(2-METHOXYETHOXY)-
• LS-53775
• N-(2-(Diethylamino)ethyl)-2-(2-methoxyethoxy)cinchoninamide
• N-(2-diethylaminoethyl)-2-(2-methoxyethoxy)quinoline-4-carboxamide
• 109472-30-2
• DTXSID70148943

• Inchi： 1S/C19H27N3O3/c1-4-22(5-2)11-10-20-19(23)16-14-18(25-13-12-24-3)21-17-9-7-6-8-15(16)17/h6-9,14H,4-5,10-13H2,1-3H3,(H,20,23)
• InChI Key： REYSBFZPAVZICT-UHFFFAOYSA-N
• SMILES： O(CCOC)C1=CC(=C2C=CC=CC2=N1)C(NCCN(CC)CC)=O

Computed Properties

• Exact Mass: 345.20541
• Monoisotopic Mass: 345.205242
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 10
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 63.7

Experimental Properties

• Density: 1.113
• Boiling Point: 507°Cat760mmHg
• Flash Point: 260.4°C
• Refractive Index: 1.56
• PSA: 63.69
• LogP: 2.90640